1-Oleyl-sn-glycero-3-phosphate
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Overview
Description
1-oleyl-sn-glycero-3-phosphate is a 1-alkyl-sn-glycerol 3-phosphate in which the alkyl group is specified as oleyl. It derives from a (9Z)-octadecen-1-ol. It is a conjugate acid of a this compound(2-).
Scientific Research Applications
Enzymatic Activity and Lipid Metabolism
Stimulation of Desaturase Activity
The addition of sn-glycero-3-phosphate enhances the activity of stearoyl-CoA desaturase in mouse liver microsomes, specifically stimulating the synthesis of oleoyl-CoA as glycerides (Raju & Reiser, 1972).
Glycerol-3-Phosphate Acyltransferase (G3PAT) Analysis
G3PAT, which incorporates acyl groups into the sn-1 position of glycerol 3-phosphate, is selective for unsaturated fatty acids, particularly oleate. This specificity is linked to plant sensitivity to chilling temperatures (Turnbull et al., 2001).
Phosphatidic Acid Formation in Neuronal Cells
The acylation of 1-acyl-sn-glycero-3-phosphate in rabbit cerebral cortex demonstrates a preference for saturated and monounsaturated fatty acids, including oleate, in phosphatidic acid formation (Baker & Chang, 1990).
Cellular and Molecular Mechanisms
Lysophosphatidic Acid-Induced Ca2+ Mobilization
Oleoyl-LPA, a form of 1-acyl-sn-glycero-3-phosphate, activates its receptor to trigger Ca2+ mobilization in human carcinoma cells, emphasizing the critical role of the phosphate group in receptor activation (Jalink et al., 1995).
Role in Migration Response in Glioma Cells
1-Oleyl-sn-glycero-3-phosphate or lysophosphatidic acid (LPA) modulates cell migration and is influenced by intracellular signaling pathways like PI3K, Rac1, p38MAPK, and JNK in glioma cells (Malchinkhuu et al., 2005).
Biosynthesis and Chemical Properties
Acyltransferase Activity in Rat Brain
1-Alkyl-sn-glycero-3-phosphate:acyl-CoA acyltransferase activity in rat brain demonstrates a preference for polyunsaturated acyl-CoA species over saturated species, indicating its role in determining the composition of acyl groups in ether lipids (Fleming & Hajra, 1977).
Microsomal Acyl-CoA Acyltransferase Activity
The specificity of acyl-CoA: sn-1-acyl-glycerol-3-phosphate acyltransferase in spinach leaves suggests a mechanism for the exclusion of C16 fatty acids from the C2-position of eukaryotic glycerolipids (Hares & Frentzen, 1987).
Behavior in High-Temperature Water
1,2-Dioleoyl-sn-glycero-3-phosphocholine, a related compound, hydrolyzes in high-temperature water, forming various phosphorus-containing products and oleic acid, suggesting potential applications in chemical and biochemical studies (Changi et al., 2012).
Agricultural Applications
- Enhancing Disease Resistance in Cacao: Exogenous application of glycerol as a foliar spray on Theobroma cacao increases endogenous G3P levels, activates the defence response, and enhances resistance against Phytophthora capsici (Zhang et al., 2015).
Properties
Molecular Formula |
C21H43O6P |
---|---|
Molecular Weight |
422.5 g/mol |
IUPAC Name |
[(2R)-2-hydroxy-3-[(Z)-octadec-9-enoxy]propyl] dihydrogen phosphate |
InChI |
InChI=1S/C21H43O6P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-19-21(22)20-27-28(23,24)25/h9-10,21-22H,2-8,11-20H2,1H3,(H2,23,24,25)/b10-9-/t21-/m1/s1 |
InChI Key |
SEMUMSNWRXJZTJ-VFCOFNOGSA-N |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCCOC[C@H](COP(=O)(O)O)O |
SMILES |
CCCCCCCCC=CCCCCCCCCOCC(COP(=O)(O)O)O |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCCOCC(COP(=O)(O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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